Cas no 1119833-01-0 (7-Methoxy-2,3-dihydro-benzo[1,4]dioxine-6-carboxylic acid)

7-Methoxy-2,3-dihydro-benzo[1,4]dioxine-6-carboxylic acid is a heterocyclic organic compound featuring a benzo[1,4]dioxine core with a methoxy substituent at the 7-position and a carboxylic acid group at the 6-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-rich aromatic system and functional group compatibility allow for selective modifications, facilitating the development of bioactive molecules. Its stability under standard conditions ensures reliable handling and storage. The compound is particularly useful in medicinal chemistry for constructing scaffolds with potential therapeutic applications, including CNS-targeting agents and enzyme inhibitors. High purity grades are available for research and industrial use.
7-Methoxy-2,3-dihydro-benzo[1,4]dioxine-6-carboxylic acid structure
1119833-01-0 structure
Product Name:7-Methoxy-2,3-dihydro-benzo[1,4]dioxine-6-carboxylic acid
CAS No:1119833-01-0
MF:C10H10O5
MW:210.183403491974
CID:5186283
PubChem ID:57422331
Update Time:2025-06-11

7-Methoxy-2,3-dihydro-benzo[1,4]dioxine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 7-methoxy-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylic acid
    • 6-methoxy-2,3-dihydro-1,4-benzodioxine-7-carboxylic acid
    • SY308721
    • 7-Methoxy-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid
    • 7-methoxy-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylicacid
    • 7-Methoxy-2,3-dihydro-benzo[1,4]dioxine-6-carboxylic acid
    • Inchi: 1S/C10H10O5/c1-13-7-5-9-8(14-2-3-15-9)4-6(7)10(11)12/h4-5H,2-3H2,1H3,(H,11,12)
    • InChI Key: WZJGVPWIHHYBEG-UHFFFAOYSA-N
    • SMILES: O1CCOC2C=C(C(C(=O)O)=CC1=2)OC

Computed Properties

  • Exact Mass: 210.05282342g/mol
  • Monoisotopic Mass: 210.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 65

7-Methoxy-2,3-dihydro-benzo[1,4]dioxine-6-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM486077-1g
7-Methoxy-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylic acid
1119833-01-0 97%
1g
$*** 2023-04-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD606547-1g
7-Methoxy-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylic acid
1119833-01-0 97%
1g
¥1632.0 2023-04-05
1PlusChem
1P01X6BT-1g
7-methoxy-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid
1119833-01-0 95%
1g
$187.00 2023-12-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1769887-1g
7-Methoxy-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylic acid
1119833-01-0 ≥95%
1g
¥14552.00 2024-08-09

Additional information on 7-Methoxy-2,3-dihydro-benzo[1,4]dioxine-6-carboxylic acid

Research Brief on 7-Methoxy-2,3-dihydro-benzo[1,4]dioxine-6-carboxylic acid (CAS: 1119833-01-0)

7-Methoxy-2,3-dihydro-benzo[1,4]dioxine-6-carboxylic acid (CAS: 1119833-01-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzo[1,4]dioxine core structure, has been the subject of recent studies due to its potential applications in drug discovery and development. The methoxy and carboxylic acid functional groups present in this molecule make it a versatile intermediate for the synthesis of more complex bioactive molecules.

Recent research has focused on the synthesis and biological evaluation of 7-Methoxy-2,3-dihydro-benzo[1,4]dioxine-6-carboxylic acid and its derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's utility as a building block for the development of novel anti-inflammatory agents. The researchers utilized a multi-step synthetic route to derivatize the carboxylic acid moiety, resulting in compounds with potent cyclooxygenase-2 (COX-2) inhibitory activity. This highlights the compound's potential in addressing inflammation-related disorders.

Another significant application of 7-Methoxy-2,3-dihydro-benzo[1,4]dioxine-6-carboxylic acid has been explored in the field of antimicrobial research. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited promising activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for developing new antibiotics.

The pharmacokinetic properties of 7-Methoxy-2,3-dihydro-benzo[1,4]dioxine-6-carboxylic acid have also been investigated. A recent preclinical study (2023) evaluated the compound's metabolic stability and membrane permeability using in vitro models. The results indicated moderate metabolic stability and good passive permeability, making it a promising candidate for further optimization in drug development programs. These findings were particularly relevant for central nervous system (CNS) drug discovery, given the compound's ability to cross the blood-brain barrier in preliminary assays.

From a chemical perspective, novel synthetic methodologies for 7-Methoxy-2,3-dihydro-benzo[1,4]dioxine-6-carboxylic acid have been developed to improve yield and purity. A 2023 publication in Organic Process Research & Development described a green chemistry approach using catalytic hydrogenation, which reduced the environmental impact of the synthesis while maintaining high efficiency. This advancement is particularly important for scaling up production for potential pharmaceutical applications.

In conclusion, 7-Methoxy-2,3-dihydro-benzo[1,4]dioxine-6-carboxylic acid (CAS: 1119833-01-0) represents a valuable chemical entity with diverse applications in medicinal chemistry. Recent studies have demonstrated its potential as a building block for anti-inflammatory agents, antimicrobial compounds, and CNS-targeted therapeutics. The development of improved synthetic methods further enhances its utility in drug discovery. Future research directions may include structure-activity relationship studies to optimize its pharmacological properties and investigation of its potential in other therapeutic areas.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD